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Compound of Interest

Compound Name: 1-Methoxypentane

Cat. No.: B3055027 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 1-Methoxypentane

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental. This guide provides a

detailed overview of the boiling and melting points of 1-methoxypentane, including

experimental protocols for their determination and logical workflows.

Physicochemical Data of 1-Methoxypentane
1-Methoxypentane, also known as methyl pentyl ether, is a chemical compound with the

molecular formula C6H14O[1][2]. The quantitative data for its key physical properties are

summarized in the table below.
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Property Value Notes

Boiling Point 99.4°C
At 760 mmHg[1][2]. Another

source reports 98.85°C[3].

Melting Point -105.78°C

This is an estimated value[3].

One source lists it as not

applicable[2].

Density 0.762 g/cm³

Flash Point 4.5°C [1][2]

Vapor Pressure 44 mmHg At 25°C[1][2].

Refractive Index 1.387

Experimental Protocols
The determination of boiling and melting points is crucial for the identification and purity

assessment of chemical substances[4][5][6]. The capillary method is a widely used technique

for determining these properties[4][7].

Boiling Point Determination via the Capillary Method
This method relies on the principle that the boiling point of a liquid is reached when its vapor

pressure equals the surrounding atmospheric pressure[4].

Materials:

Sample of 1-methoxypentane

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Beaker or test tube
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Procedure:

A small amount of the liquid sample is placed in a beaker or test tube.

A capillary tube, with its open end facing down, is placed inside the sample.

The setup is gently heated, and the temperature is monitored with a thermometer.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a stream

of bubbles[8].

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point[4][8].

Melting Point Determination via the Capillary Method
This technique is used to determine the temperature at which a solid substance transitions to a

liquid state[5]. For a substance like 1-methoxypentane with a very low estimated melting point,

this would require a specialized low-temperature apparatus.

Materials:

Solid sample of 1-methoxypentane (frozen)

Capillary tube (sealed at one end)

Thermometer

Melting point apparatus with a cooling function

Procedure:

A small, dry, powdered sample of the solidified compound is packed into the sealed end of a

capillary tube[5][7].
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The capillary tube is placed in the heating block of the melting point apparatus[7].

The sample is heated at a controlled rate[5]. A rapid heating can be used to find an

approximate melting range, followed by a slower, more precise measurement[9].

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded. This range is the melting point of the sample[5].

Pure compounds typically have a sharp melting point range of 0.5-1.0°C[10].

Visualized Workflows
The logical steps for determining the boiling and melting points can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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